Phenylpyrazoles
Phenylpyrazoles are a class of heterocyclic compounds that exhibit a benzene ring fused to a pyrazole ring, forming a five-membered nitrogen-containing heteroaromatic system. These molecules feature significant structural diversity and are found in various natural products and synthetic intermediates due to their unique chemical properties.
Phenylpyrazoles have been extensively studied for their pharmacological applications, particularly as potential anti-inflammatory, antiviral, and anticancer agents. The presence of a pyrazole ring confers these compounds with distinct functional groups that can participate in various types of chemical reactions, making them versatile building blocks in medicinal chemistry.
Structurally, phenylpyrazoles are characterized by their ability to form hydrogen bonds due to the presence of nitrogen atoms, which enhances their binding affinity and selectivity for specific biological targets. Additionally, the phenyl group provides opportunities for derivatization, allowing for the introduction of various substituents that can modulate the physicochemical properties and pharmacological activity of these compounds.
In summary, phenylpyrazoles represent a valuable class of heterocyclic molecules with diverse applications in pharmaceutical research, synthetic chemistry, and materials science.

Structure | Chemical Name | CAS | MF |
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5-Methyl-3-phenyl-1H-pyrazole | 3347-62-4 | C10H10N2 |
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1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethan-1-one | 6123-63-3 | C12H12N2O |
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3-methyl-5-p-tolyl-1H-pyrazole | 90861-52-2 | C11H12N2 |
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2-(1H-Pyrazol-3-yl)aniline | 111562-32-4 | C9H9N3 |
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3-(4-Bromophenyl)-5-methyl-1H-pyrazole | 145353-53-3 | C10H9BrN2 |
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Methyl 4-(1H-pyrazol-5-yl)benzoate | 179057-10-4 | C11H10N2O2 |
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ETHIPROLE | 181587-01-9 | C13H9Cl2F3N4OS |
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(1-Phenyl-1H-pyrazol-4-yl)methanol | 70817-26-4 | C10H10N2O |
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5-Hydroxy-1-phenyl-3-trifluoromethylpyrazole | 96145-98-1 | C10H7F3N2O |
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4-(1H-Pyrazol-1-yl)benzaldehyde | 99662-34-7 | C10H8N2O |
Related Literature
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C. H. Tu,E. M. Woo,G. Lugito RSC Adv., 2017,7, 47614-47618
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Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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